Cas no 15058-73-8 (3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester)

3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester structure
15058-73-8 structure
Product Name:3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester
CAS No:15058-73-8
MF:C8H10O3
MW:154.163202762604
CID:1323088
PubChem ID:13102221
Update Time:2025-04-20

3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester
    • 15058-73-8
    • Methyl 2,4-dimethyl-3-furancarboxylate
    • SCHEMBL10846303
    • DTXSID801282310
    • InChI=1/C8H10O3/c1-5-4-11-6(2)7(5)8(9)10-3/h4H,1-3H3
    • MRYBBZRQMOLDQO-UHFFFAOYSA-
    • Inchi: 1S/C8H10O3/c1-5-4-11-6(2)7(5)8(9)10-3/h4H,1-3H3
    • InChI Key: MRYBBZRQMOLDQO-UHFFFAOYSA-N
    • SMILES: O1C=C(C)C(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 154.063
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44

3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester Related Literature

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD